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Compound of Interest

Compound Name: SKA-121

Cat. No.: B610862 Get Quote

Essential Safety and Handling Guide for SKA-
121
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling,

use, and disposal of SKA-121. The following procedural guidance is intended to ensure the

safe and effective use of this compound in a laboratory setting.

SKA-121, with the chemical name 5-Methylnaphth[2,1-d]oxazol-2-amine, is a selective positive

allosteric modulator of the KCa3.1 potassium channel.[1] It is intended for research use only

and should not be used in humans.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for SKA-121.
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Property Value Source

Chemical Formula C₁₂H₁₀N₂O R&D Systems

Molecular Weight 198.23 g/mol R&D Systems

Purity ≥98% (HPLC) Tocris Bioscience

Solubility

Soluble to 100 mM in

DMSOSoluble to 50 mM in

ethanol

R&D Systems

Storage Temperature -20°C R&D Systems

CAS Number 1820708-73-3 R&D Systems

Personal Protective Equipment (PPE)
Due to the absence of a specific Safety Data Sheet (SDS) for SKA-121, the following PPE

recommendations are based on general best practices for handling potent, small-molecule

research compounds.

PPE Category Minimum Requirement

Hand Protection
Nitrile or neoprene gloves. Double-gloving is

recommended when handling stock solutions.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Body Protection A standard laboratory coat.

Respiratory Protection

Not generally required when handling small

quantities in a well-ventilated area. Use a

certified respirator if creating aerosols or

handling large quantities.

Operational Plans: Handling and Storage
Handling:
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Ventilation: Handle SKA-121 in a well-ventilated laboratory, preferably within a chemical

fume hood, especially when working with the solid compound or preparing stock solutions.

Avoid Inhalation, Ingestion, and Contact: Do not breathe dust or vapors. Avoid contact with

eyes, skin, and clothing.

Weighing: When weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to minimize inhalation of dust.

Solution Preparation: Prepare solutions in a fume hood. Given its solubility, SKA-121 is often

dissolved in DMSO or ethanol.[3]

Hygiene: Wash hands thoroughly after handling.

Storage:

Store SKA-121 at -20°C in a tightly sealed container.[3]

Keep in a dry and well-ventilated place.

Disposal Plan
Dispose of SKA-121 and any contaminated materials in accordance with all applicable federal,

state, and local regulations for chemical waste.

Waste Categorization: Classify waste containing SKA-121 as chemical waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Solvent Waste: Waste solutions of SKA-121 in solvents like DMSO should be collected in a

designated solvent waste container.

Solid Waste: Contaminated consumables (e.g., pipette tips, tubes, gloves) should be placed

in a sealed bag and disposed of as solid chemical waste.

Disposal Vendor: Utilize a licensed chemical waste disposal company for final disposal.

Experimental Protocols
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The following are examples of experimental methodologies involving SKA-121, based on

available literature.

In Vitro Electrophysiology:

Objective: To determine the effect of SKA-121 on KCa channel activity.

Methodology:

Utilize whole-cell patch-clamp electrophysiology on cells expressing the target ion channel

(e.g., KCa3.1).

Prepare an internal solution containing a known concentration of free Ca²⁺ (e.g., 250 nM).

Apply SKA-121 at various concentrations to the cells to generate a seven-point

concentration-response curve.

Measure the potentiation of calcium-evoked KCa currents.

In Vivo Murine Studies:

Objective: To assess the effect of SKA-121 on blood pressure in mice.

Methodology:

Use twelve-week-old male C57Bl/6J mice.

For intravenous (i.v.) administration, dissolve SKA-121 at 5 mg/mL in a vehicle solution of

10% CremophorEL and 90% phosphate-buffered saline.

Inject the solution into the tail vein at a dose of 10 mg/kg.

For intraperitoneal (i.p.) administration, a vehicle of peanut oil/DMSO (9:1 v/v) can be

used.

Monitor mean arterial blood pressure using telemetry.
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Collect blood samples at various time points via the saphenous vein or through terminal

cardiac puncture under anesthesia.

Workflow and Pathway Diagrams
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Caption: Standard laboratory workflow for handling SKA-121.
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Caption: Proposed mechanism of action for SKA-121.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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